Cas no 192387-38-5 (Neuropeptide AF (human))

• Product Name: Neuropeptide AF (human)
• CAS No: 192387-38-5
• MF: C₉₀H₁₃₂N₂₆O₂₅
• MW: 1978.17029953003
• CID: 133542
• PubChem ID: 90488726
• Update Time: 2025-08-03

Neuropeptide AF (human) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,L-alanylglycyl-L-a-glutamylglycyl-L-leucyl-L-asparaginyl-L-seryl-L-glutaminyl-L-phenylalanyl-L-tryptophyl-L-seryl-L-leucyl-L-alanyl-L-alanyl-L-prolyl-L-glutaminyl-L-arginyl-
• L-Phenylalaninamide,L-alanylglycyl-L-a-glutamylglycyl-L-leucyl-L-asparaginyl-L-seryl-L-glutami...
• L-Phenylalaninamide,L-alanylglycyl-L-a-glutamylglycyl-L-leucyl-L-asparaginyl-L-seryl-L-glutaminyl-L-phenylalanyl-L-tryptophyl
• Neuropeptide AF (human)
• Neuropeptide AF (human) ,A-18-F-amide (human), NPAF (human)
• H-ALA-GLY-GLU-GLY-LEU-ASN-SER-GLN-PHE-TRP-SER-LEU-ALA-ALA-PRO-GLN-ARG-PHE-NH2
• A-18-F-aMide (huMan), NPAF (huMan)
• Neuropeptide AF (huMan) A-18-F-aMide (huMan), NPAF (huMan)
• 192387-38-5
• AKOS024456863
• PD079217
• DA-76133
• Neuropeptide AF (human) trifluoroacetate salt

• Inchi： 1S/C90H132N26O25/c1-45(2)34-60(105-72(123)42-101-77(129)56(28-31-73(124)125)104-71(122)41-100-75(127)47(5)91)82(134)113-64(39-70(94)121)85(137)115-65(43-117)86(138)107-57(26-29-68(92)119)80(132)111-62(37-51-20-12-9-13-21-51)83(135)112-63(38-52-40-99-54-23-15-14-22-53(52)54)84(136)114-66(44-118)87(139)110-61(35-46(3)4)81(133)102-48(6)76(128)103-49(7)89(141)116-33-17-25-67(116)88(140)108-58(27-30-69(93)120)79(131)106-55(24-16-32-98-90(96)97)78(130)109-59(74(95)126)36-50-18-10-8-11-19-50/h8-15,18-23,40,45-49,55-67,99,117-118H,16-17,24-39,41-44,91H2,1-7H3,(H2,92,119)(H2,93,120)(H2,94,121)(H2,95,126)(H,100,127)(H,101,129)(H,102,133)(H,103,128)(H,104,122)(H,105,123)(H,106,131)(H,107,138)(H,108,140)(H,109,130)(H,110,139)(H,111,132)(H,112,135)(H,113,134)(H,114,136)(H,115,137)(H,124,125)(H4,96,97,98)/t47-,48-,49-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-/m0/s1
• InChI Key： DYSIROANKWMSGC-KWFINLGMSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](C)NC([C@H](C)NC([C@H](CC(C)C)NC([C@H](CO)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCC(N)=O)NC([C@H](CO)NC([C@H](CC(N)=O)NC([C@H](CC(C)C)NC(CNC([C@H](CCC(=O)O)NC(CNC([C@H](C)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)CCCNC(=N)N)=O)CCC(N)=O

Computed Properties

• Exact Mass: 1976.99000
• Monoisotopic Mass: 1976.9856938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 28
• Hydrogen Bond Acceptor Count: 51
• Heavy Atom Count: 141
• Rotatable Bond Count: 79
• Complexity: 4340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.2
• Topological Polar Surface Area: 840Ų

Experimental Properties

• PSA: 839.74000
• LogP: 1.57470

Neuropeptide AF (human) Security Information

• Safety Instruction： S22; S24/25
• Safety Term：S22-24/25
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides